Cas no 736891-34-2 ((4-isopropoxy-phenyl)-hydrazine)

(4-Isopropoxy-phenyl)-hydrazine is a hydrazine derivative featuring an isopropoxy substituent on the phenyl ring. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its hydrazine moiety enables condensation reactions with carbonyl compounds, facilitating the synthesis of hydrazones and other nitrogen-containing structures. The isopropoxy group enhances solubility in organic solvents, improving reaction efficiency. The compound is valued for its stability under controlled conditions and its role in constructing complex molecular frameworks. Proper handling is required due to the reactivity of the hydrazine functional group. Storage recommendations typically include protection from moisture and light to maintain purity.

(4-isopropoxy-phenyl)-hydrazine structure

736891-34-2 structure

Product Name:(4-isopropoxy-phenyl)-hydrazine

CAS No:736891-34-2

MF:C₉H₁₄N₂O

MW:166.220262050629

MDL:MFCD05662492

CID:1007057

PubChem ID:572739

Update Time:2025-06-09

(4-isopropoxy-phenyl)-hydrazine Chemical and Physical Properties

Names and Identifiers

- (4-isopropoxy-phenyl)-hydrazine
- 4-isopropoxyphenylhydrazine
- SCHEMBL486321
- (4-isopropoxyphenyl)hydrazine
- BKOQVJSQNRRGBE-UHFFFAOYSA-N
- CS-0058315
- 1-(4-Isopropoxyphenyl)hydrazine #
- AKOS009260491
- (4-propan-2-yloxyphenyl)hydrazine
- SB38505
- Benzene, 1-hydrazino-4-isopropyloxy-
- [4-(propan-2-yloxy)phenyl]hydrazine
- 736891-34-2
- DB-257764
- MDL： MFCD05662492
- Inchi： 1S/C9H14N2O/c1-7(2)12-9-5-3-8(11-10)4-6-9/h3-7,11H,10H2,1-2H3
- InChI Key： BKOQVJSQNRRGBE-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)NN)C(C)C

Computed Properties

Exact Mass: 166.110613074g/mol
Monoisotopic Mass: 166.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 47.3Å²

(4-isopropoxy-phenyl)-hydrazine Pricemore >>

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